![molecular formula C16H13F2NO3 B267137 2-[(4-Fluorobenzoyl)amino]ethyl 4-fluorobenzoate](/img/structure/B267137.png)
2-[(4-Fluorobenzoyl)amino]ethyl 4-fluorobenzoate
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Overview
Description
2-[(4-Fluorobenzoyl)amino]ethyl 4-fluorobenzoate, also known as FEBE, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. FEBE is a derivative of benzoic acid and is synthesized through a multistep process.
Mechanism of Action
The mechanism of action of 2-[(4-Fluorobenzoyl)amino]ethyl 4-fluorobenzoate is not fully understood, but it is believed to involve the inhibition of specific enzymes and receptors in cells. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression. By inhibiting HDACs, this compound can alter the expression of genes involved in cell growth and division, leading to the inhibition of cancer cell growth. This compound has also been shown to bind to specific receptors in cells, such as the dopamine transporter, which is involved in the uptake of dopamine in the brain.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, depending on the specific application. In medicinal chemistry, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis (programmed cell death) and inhibiting cell proliferation. In pharmacology, this compound has been shown to cross the blood-brain barrier and bind to specific receptors in the brain, leading to changes in neurotransmitter levels and behavior. In materials science, this compound has been shown to be a versatile building block for the synthesis of new materials with unique properties, such as enhanced thermal stability and mechanical strength.
Advantages and Limitations for Lab Experiments
2-[(4-Fluorobenzoyl)amino]ethyl 4-fluorobenzoate has several advantages for lab experiments, including its high purity and stability, as well as its ability to be easily synthesized in large quantities. However, this compound also has limitations, such as its high cost and complex synthesis process, which can make it difficult to obtain and use in experiments.
Future Directions
There are several future directions for research on 2-[(4-Fluorobenzoyl)amino]ethyl 4-fluorobenzoate, including the development of new anticancer agents based on this compound, the investigation of this compound as a drug delivery system for the treatment of neurological disorders, and the synthesis of new materials using this compound as a building block. Further research is also needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Synthesis Methods
2-[(4-Fluorobenzoyl)amino]ethyl 4-fluorobenzoate is synthesized through a multistep process that involves the reaction of 4-fluorobenzoic acid with thionyl chloride to form 4-fluorobenzoyl chloride. The resulting compound is then reacted with 2-aminoethanol to form this compound. The synthesis process is complex and requires careful attention to detail to ensure the purity and quality of the final product.
Scientific Research Applications
2-[(4-Fluorobenzoyl)amino]ethyl 4-fluorobenzoate has shown potential applications in various fields, including medicinal chemistry, pharmacology, and materials science. In medicinal chemistry, this compound has been studied for its potential as an anticancer agent due to its ability to inhibit the growth of cancer cells. In pharmacology, this compound has been studied for its potential as a drug delivery system due to its ability to cross the blood-brain barrier. In materials science, this compound has been studied for its potential as a building block for the synthesis of new materials with unique properties.
properties
Molecular Formula |
C16H13F2NO3 |
---|---|
Molecular Weight |
305.28 g/mol |
IUPAC Name |
2-[(4-fluorobenzoyl)amino]ethyl 4-fluorobenzoate |
InChI |
InChI=1S/C16H13F2NO3/c17-13-5-1-11(2-6-13)15(20)19-9-10-22-16(21)12-3-7-14(18)8-4-12/h1-8H,9-10H2,(H,19,20) |
InChI Key |
WTZSEHZUOXJTBV-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC=C1C(=O)NCCOC(=O)C2=CC=C(C=C2)F)F |
Canonical SMILES |
C1=CC(=CC=C1C(=O)NCCOC(=O)C2=CC=C(C=C2)F)F |
solubility |
10.4 [ug/mL] |
Origin of Product |
United States |
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